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Executive Summary

Tebufenozide, a diacylhydrazine insecticide, is a selective insect growth regulator that acts as
an ecdysone agonist. Its primary mode of action is the induction of a premature and lethal molt
in the larvae of Lepidoptera (moths and butterflies).[1][2] This high degree of target specificity
contributes to its relatively low impact on most non-target organisms at typical environmental
concentrations.[3] This guide provides a comprehensive overview of the effects of
tebufenozide on a range of non-target organisms, including quantitative toxicity data, detailed
experimental protocols, and visualizations of key biological and environmental pathways.

Mechanism of Action

Tebufenozide mimics the action of the insect molting hormone, 20-hydroxyecdysone. It binds
to the ecdysone receptor, a nuclear hormone receptor, which then forms a heterodimer with the
ultraspiracle protein (USP). This complex binds to ecdysone response elements on DNA,
leading to the activation of genes that initiate the molting process. Unlike the natural hormone,
tebufenozide is not easily metabolized by the insect, resulting in a persistent signal that leads
to a premature, incomplete, and ultimately lethal molt.
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Tebufenozide's ecdysone agonist mechanism of action.

Quantitative Toxicity Data

The following tables summarize the acute and chronic toxicity of tebufenozide to a range of

non-target organisms.

Table 1: Acute Toxicity of Tebufenozide to Non-Target Aquatic Organisms
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. Common .
Species Endpoint Value (mgl/L) Reference
Name

Oncorhynchus )

) Rainbow Trout 96-h LC50 5.7
mykiss
Lepomis ) )

) Bluegill Sunfish 96-h LC50 3.0

macrochirus
Daphnia magna Water Flea 48-h EC50 3.8
Daphnia magna Water Flea 48-h LC50 17.37
Artemia sp. Brine Shrimp 48-h LC50 >100
Aedes Salt Marsh

) ) 48-h LC50 0.15
taeniorhynchus Mosquito

) Yellow Fever
Aedes aegypti ) 48-h LC50 0.38
Mosquito

Chironomus ] 28-d EC50 »
o Midge Not specified
riparius (emergence)

Table 2: Chronic Toxicity of Tebufenozide to Non-Target Aquatic Organisms

. Common .
Species Endpoint Value (mgl/L) Reference
Name
Pimephales ,
Fathead Minnow  21-d NOEC 0.71
promelas
_ 21-d NOEC .
Daphnia magna Water Flea ) Not specified
(reproduction)

Table 3: Toxicity of Tebufenozide to Non-Target Terrestrial Organisms
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) Common ]
Species Endpoint Value Reference
Name
Colinus ) )
o Bobwhite Quail 96-h LC50 >2150 mg/kg
virginianus
Anas
Mallard Duck LC50 >5000 mg/kg
platyrhynchos
Apis mellifera Honey Bee Acute oral LD50 >233.98 1 g/bee
) ] Acute contact -
Apis mellifera Honey Bee Not specified
LD50
Eisenia .
) ) Earthworm 28-d LC50 >1000 mg/kg soil
fetida/andrei
Dendrobaena
Earthworm 10-week NOEC 100x EEC
octaedra
Folsomia ] ] 8-10 week
] Springtail 100x EEC
candida NOEC
Yuukianura _ _ 28-d EC50
- Springtail ) 95.5 mg/kg
szeptyckii (reproduction)

Sublethal Effects on Non-Target Organisms
Aquatic Invertebrates

Sublethal concentrations of tebufenozide have been shown to affect the molting process in
some aquatic crustaceans, although no premature molting was observed. In the copepod
Eurytemora affinis, exposure to sublethal concentrations resulted in sex-specific molecular
responses, with males showing higher sensitivity. Gene expression analysis revealed
modulation of genes involved in cuticle metabolism, muscle contraction, neurotransmission,
and gametogenesis, suggesting potential impacts on molting, locomotion, and reproduction.

Pollinators

The effects of tebufenozide on bees are a subject of ongoing research. While some studies
indicate it is safe for pollinators with no significant impact on mortality or foraging behavior even
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at high doses, other research suggests potential for sublethal effects. For instance, pre-
treatment with tebufenozide has been shown to lower the acquisition of a simple Pavlovian
learning task in honey bees. However, when administered in sucrose solution during training,
no such effects were observed.

Soil Organisms

Studies on the soil collembolan Yuukianura szeptyckii showed that while the LC50 could not be
determined even at high concentrations (700 mg/kg), there were significant negative effects on
hatching and molting rates at this concentration. Proteomic analysis at a no-observed-effect
concentration for toxicity (43.8 mg/kg) revealed cryptic effects, including upregulation of
proteins involved in apoptosis and downregulation of proteins related to glycolysis and energy
production.

Environmental Fate and Persistence

Tebufenozide has low water solubility and a high affinity for organic matter, leading to its
binding in the upper layers of soil. In a field study with sandy loam soil, 90% of tebufenozide
degraded within 100 days. The half-life in soil can vary depending on conditions, with reported
values ranging from 6 to 704 days. In aquatic environments, the dissipation half-life (DT50) has
been estimated to be between 32 and 35 days. Tebufenozide shows a moderate potential for
bioaccumulation in aquatic organisms, with a bioconcentration factor (BCF) of 370. However, it
is rapidly excreted by fish, with over 90% eliminated from bluegill sunfish within 15 days.
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Environmental fate and transport pathways of tebufenozide.

Experimental Protocols

The following sections outline standardized experimental protocols, based on OECD
guidelines, that are commonly used to assess the toxicity of substances like tebufenozide to

non-target organisms.
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Aquatic Toxicity Testing

A tiered approach is often used, starting with acute tests and progressing to chronic and more
complex studies if necessary.

5.1.1 Fish Acute Toxicity Test (based on OECD Guideline 203)

o Objective: To determine the median lethal concentration (LC50) of a substance to fish over a
96-hour exposure period.

» Test Organism: Recommended species include Rainbow Trout (Oncorhynchus mykiss) and
Zebrafish (Danio rerio).

e Procedure:

o

Fish are acclimated to laboratory conditions.

[¢]

Groups of fish are exposed to a range of concentrations of the test substance in water
under static, semi-static, or flow-through conditions.

[¢]

A control group is maintained in water without the test substance.

o

Mortality and sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

[e]

The LC50 is calculated using appropriate statistical methods.

5.1.2 Daphnia sp. Acute Immobilisation Test (based on OECD Guideline 202)

o Objective: To determine the concentration of a substance that causes 50% of Daphnia to
become immobilized (EC50) after 48 hours.

o Test Organism:Daphnia magna neonates (<24 hours old).

e Procedure:

o Groups of daphnids are exposed to a series of concentrations of the test substance in a
defined medium.

o A control group is maintained in the medium without the test substance.
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o After 24 and 48 hours, the number of immobilized daphnids is recorded.
o The EC50 is calculated based on the 48-hour data.
5.1.3 Daphnia magna Reproduction Test (based on OECD Guideline 211)

» Objective: To assess the effect of a substance on the reproductive output of Daphnia magna
over a 21-day period.

e Procedure:

[e]

Young female daphnids are exposed to a range of concentrations of the test substance.

o

The test is conducted under semi-static or flow-through conditions, with regular renewal of
the test solutions.

o

The number of live offspring produced per adult is counted daily.

[¢]

The No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect
Concentration (LOEC) for reproduction are determined.

5.1.4 Sediment-Water Chironomid Toxicity Test (based on OECD Guideline 218)

» Objective: To evaluate the effects of prolonged exposure to chemicals on sediment-dwelling
chironomid larvae.

o Test Organism: First instar larvae of Chironomus sp.

e Procedure:

o

The test substance is spiked into the sediment.

[¢]

First instar larvae are introduced into test vessels containing the treated sediment and
overlying water.

[¢]

The test duration is 28 days.

[¢]

Endpoints measured include the number of emerged adults and the development rate.
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o The ECx (e.g., EC50) for emergence and the NOEC/LOEC are determined.

Terrestrial Toxicity Testing

5.2.1 Earthworm Reproduction Test (based on OECD Guideline 222)

e Objective: To assess the effects of a substance on the reproductive output of earthworms.
o Test Organism: Adult Eisenia fetida or Eisenia andrei.

e Procedure:

o Adult earthworms are exposed to a range of concentrations of the test substance mixed
into an artificial soil.

The test duration is 8 weeks.

[e]

o

Mortality and changes in adult body weight are assessed after 4 weeks.

[¢]

The number of offspring (cocoons and juveniles) is determined after 8 weeks.

[¢]

The LCx, ECx for reproduction, and NOEC/LOEC are calculated.

5.2.2 Honey Bee Acute Oral Toxicity Test (based on OECD Guideline 213)

e Objective: To determine the acute oral toxicity (LD50) of a substance to adult honey bees.
e Test Organism: Young adult worker honey bees (Apis mellifera).

e Procedure:

[e]

Bees are starved for a short period before the test.

(¢]

Groups of bees are fed a single dose of the test substance in a sucrose solution.

[¢]

A control group receives only the sucrose solution.

[¢]

Mortality and sublethal effects are recorded for at least 48 hours, and can be extended to
96 hours.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The LD50 is calculated at 24 and 48 hours (and 72/96 hours if applicable).

Generalized Experimental Workflow
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A generalized workflow for aquatic toxicity testing.
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Conclusion

Tebufenozide's high specificity for Lepidopteran larvae makes it a valuable tool in integrated
pest management, with a generally favorable profile concerning non-target organisms at
expected environmental concentrations. However, this guide highlights the potential for
sublethal effects on certain non-target species, such as learning impairment in bees and
reproductive and developmental effects in some aquatic and soil invertebrates. A thorough
understanding of these effects, supported by robust experimental data, is crucial for conducting
comprehensive environmental risk assessments and ensuring the sustainable use of this
insecticide. Further research into the long-term and ecosystem-level impacts of tebufenozide
and its metabolites is warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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